Cas no 1805087-87-9 (2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile)

• Product Name: 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile
• CAS No: 1805087-87-9
• MF: C₉H₇BrF₂N₂O
• MW: 277.065488100052
• CID: 4890421
• Update Time: 2025-05-23

2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile

• Inchi： 1S/C9H7BrF2N2O/c10-3-6-8(15)7(9(11)12)5(1-2-13)4-14-6/h4,9,15H,1,3H2
• InChI Key： IDTKAHRIZIXZMW-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C(F)F)C(=CN=1)CC#N)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 1.4
• Topological Polar Surface Area: 56.9

Additional information on 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile

Introduction to 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile (CAS No. 1805087-87-9)

2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile, identified by the CAS number 1805087-87-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and utility in drug development. The presence of functional groups such as a bromomethyl group, a difluoromethyl group, and a hydroxyl group, along with the acetonitrile moiety at the 5-position, makes this molecule a versatile intermediate in synthetic chemistry.

The bromomethyl group at the 2-position of the pyridine ring introduces reactivity that allows for further functionalization, making it a valuable building block in constructing more complex molecules. This property is particularly useful in medicinal chemistry, where such intermediates are often employed to create novel pharmacophores. The difluoromethyl group, located at the 4-position, is known to enhance metabolic stability and binding affinity in drug candidates, a feature that has been extensively studied in recent years due to its impact on pharmacokinetic profiles.

The hydroxyl group at the 3-position adds another layer of reactivity, enabling various chemical transformations such as etherification or esterification, which can be crucial for optimizing drug properties. Additionally, the acetonitrile moiety at the 5-position not only contributes to the overall solubility of the compound but also provides a site for further derivatization. These structural features collectively make 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile a promising candidate for use in synthetic pathways leading to bioactive molecules.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing pyridine rings exhibit properties ranging from antimicrobial and anti-inflammatory effects to anticancer and antiviral activities. The specific arrangement of functional groups in 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile aligns well with these trends, as it provides a scaffold that can be modified to target various disease mechanisms.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. The bromomethyl group serves as an excellent site for Suzuki-Miyaura cross-coupling reactions, which are widely used in constructing biaryl structures found in many drugs. Similarly, the hydroxyl group can be converted into ether or ester functionalities, which are common motifs in pharmacologically active compounds. These transformations highlight the compound's versatility as a synthetic intermediate.

Recent research has also explored the use of difluorinated compounds in drug design due to their ability to improve binding affinity and reduce metabolic degradation. The presence of two fluorine atoms at the 4-position of 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile enhances its potential as a lead compound for further optimization. Such modifications can lead to more potent and selective drug candidates, addressing unmet medical needs more effectively.

The acetonitrile group at the 5-position adds another dimension to its utility. Acetonitrile-based compounds are often used in medicinal chemistry due to their favorable solubility properties and ease of functionalization. This feature allows researchers to easily incorporate additional substituents or modify existing ones without significant loss of activity or stability.

In conclusion, 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile (CAS No. 1805087-87-9) represents a valuable asset in synthetic chemistry and drug discovery. Its unique structural features—combining reactivity with metabolic stability—make it an attractive intermediate for developing novel bioactive molecules. As research continues to uncover new applications for pyridine derivatives, compounds like this one will undoubtedly play a crucial role in advancing pharmaceutical innovation.